Cas no 1306910-47-3 (1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one)

• Product Name: 1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one
• CAS No: 1306910-47-3
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 4771958
• Update Time: 2025-05-20

1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one
• 1-(3-aminopiperidin-1-yl)-2-(2-chlorophenyl)ethanone
• 1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one

• Inchi： 1S/C13H17ClN2O/c14-12-6-2-1-4-10(12)8-13(17)16-7-3-5-11(15)9-16/h1-2,4,6,11H,3,5,7-9,15H2
• InChI Key： JKNZLRKJGJLNLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 252.1029409 g/mol
• Monoisotopic Mass: 252.1029409 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.74
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3

Additional information on 1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one

Research Briefing on 1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one (CAS: 1306910-47-3)

1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one (CAS: 1306910-47-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features, including the 3-aminopiperidine moiety and the 2-chlorophenyl group, make it a promising candidate for further investigation in various disease models.

Recent studies have highlighted the role of 1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one as a key intermediate in the synthesis of biologically active molecules. Its structural framework is particularly relevant in the development of central nervous system (CNS) targeting agents, given the presence of the piperidine ring, which is a common pharmacophore in many CNS-active drugs. The 2-chlorophenyl group further enhances its potential for interaction with specific neurotransmitter receptors, suggesting applications in neuropsychiatric disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's binding affinity for dopamine and serotonin receptors. The results indicated moderate to high affinity for several receptor subtypes, with notable selectivity for the D2 dopamine receptor. This finding underscores its potential utility in the development of novel antipsychotic or antidepressant agents. The study also reported on the compound's metabolic stability and pharmacokinetic profile, which were found to be favorable for further preclinical development.

Another significant area of research involves the compound's application in oncology. Preliminary in vitro studies have demonstrated that derivatives of 1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. These findings were recently presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting, generating considerable interest among researchers.

The synthesis of 1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one has also been a focus of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry described an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is critical for scaling up production and facilitating further pharmacological studies. The paper also highlighted the compound's stability under various storage conditions, which is an important consideration for its practical application in drug development.

Despite these promising findings, challenges remain in the clinical translation of 1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one. Issues such as potential off-target effects and the need for more comprehensive toxicity studies must be addressed. Future research directions may include the development of more selective derivatives and the exploration of combination therapies to enhance efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to advance this compound toward clinical trials.

In conclusion, 1-(3-Aminopiperidin-1-yl)-2-(2-chlorophenyl)ethan-1-one (CAS: 1306910-47-3) represents a versatile and promising scaffold in medicinal chemistry. Its applications span neuropsychiatric disorders and oncology, with recent studies providing valuable insights into its pharmacological properties and synthetic accessibility. Continued research efforts will be crucial to fully realize its therapeutic potential and address existing challenges in drug development.